Ethyl 2-(4-aminoindol-1-yl)acetate

• IUPAC Name: ethyl 2-(4-aminoindol-1-yl)acetate
• InChI: InChI=1S/C12H14N2O2/c1-2-16-12(15)8-14-7-6-9-10(13)4-3-5-11(9)14/h3-7H,2,8,13H2,1H3
• InChI Key: BREPGVSNWVLZNK-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CN1C=CC2=C(C=CC=C21)N
• Molecular Formula: C12H14N2O2
• Molecular Weight: 218.25 g/mol

Description

Molecular Structure Analysis

The molecular formula of Ethyl 2-(4-aminoindol-1-yl)acetate is C12H14N2O2. The molecular weight is approximately 218.25 g/mol.

Mechanism of Action

Target of Action

Ethyl 2-(4-aminoindol-1-yl)acetate, an indole derivative, is known to interact with multiple receptors . Indole derivatives have been found in many important synthetic drug molecules and have shown a broad spectrum of biological activities . They have been reported to possess antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .

Mode of Action

Indole derivatives are known to bind with high affinity to multiple receptors, which can lead to a variety of biological responses . For instance, some indole derivatives have been reported to show inhibitory activity against influenza A .

Biochemical Pathways

Indole derivatives can affect a variety of biochemical pathways due to their ability to interact with multiple receptors . For example, they can influence the pathways involved in inflammation, cancer, HIV, oxidative stress, microbial infections, tuberculosis, diabetes, malaria, and cholinesterase activities .

Result of Action

The molecular and cellular effects of this compound’s action depend on the specific receptors it interacts with and the biological pathways it affects. For example, its antiviral activity could result from inhibiting viral replication .

Advantages and Limitations for Lab Experiments

The use of ethyl 2-(4-aminoindol-1-yl)acetate in laboratory experiments has several advantages. It is relatively easy to synthesize and can be used as a reagent in organic synthesis, as a catalyst in the production of polymers, and as a biochemical probe. It is also relatively stable and can be stored at room temperature for extended periods of time. However, there are also some limitations to its use in laboratory experiments. Its solubility in water is low, and it is not soluble in benzene, chloroform, or carbon tetrachloride. In addition, its mechanism of action is not fully understood, making it difficult to predict its effects in certain experiments.

Future Directions

There are a number of potential future directions for the use of ethyl 2-(4-aminoindol-1-yl)acetate. These include further research into its mechanism of action and its effects on biochemical and physiological processes; the development of new drugs and therapeutic agents based on its structure and activity; and the use of its structure as a scaffold for the development of novel compounds with potential medicinal applications. In addition, it could be used as a tool to study the structure and function of proteins, and it could be used to investigate the effects of environmental factors on biochemical and physiological processes.

Scientific Research Applications

Ethyl 2-(4-aminoindol-1-yl)acetate has a wide range of scientific research applications. It has been used as a reagent in organic synthesis, as a catalyst in the production of polymers, and as a biochemical probe. It has also been used as a tool to investigate the mechanism of action of various compounds and as a tool to study biochemical and physiological effects. In addition, it has been used in the development of new drugs and in the study of the structure and function of proteins.

Safety and Hazards

The safety data sheet for a related compound, ethyl acetate, indicates that it is highly flammable and may cause serious eye irritation and drowsiness or dizziness. It’s important to handle Ethyl 2-(4-aminoindol-1-yl)acetate with care, using appropriate safety measures.